Cas no 216312-73-1 (3,6-Dibromo-9h-fluoren-9-one)

• Product Name: 3,6-Dibromo-9h-fluoren-9-one
• CAS No: 216312-73-1
• MF: C₁₃H₆Br₂O
• MW: 337.994142055511
• MDL: MFCD00010790
• CID: 1080997
• PubChem ID: 354334847
• Update Time: 2025-05-20

3,6-Dibromo-9h-fluoren-9-one Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-9H-fluoren 9-one
• 3,6-Dibromo-9H-fluoren-9-one
• 2,7-Dibromo-9H-fluoren-9-one
• 3,6-Dibromo-fluoren-9-one
• 2,7-Dibrom-fluoren-4-ylamin
• 2,7-dibromo-4-aminofluorene
• 2,7-Dibromo-4-fluorenamine
• 2,7-dibromo-fluoren-4-ylamine
• 2,7-dibromofluoren-9-one
• 2.7-Dibrom-4-amino-fluoren
• 3,6-dibromo-9-fluorenone
• 3,6-dibromofluoren-9-one
• 3,6-dibromofluorenone
• 3,6-dibromo-fluorenone
• 4-Amino-2,7-dibrom-fluoren
• AC1L26FU
• BRN 2729752
• FLUOREN-4-AMINE, 2,7-DIBROMO-
• Fluoren-4-amine,7-dibromo-
• NCIOpen2_009742
• NSC91426
• 3,6-Dibromofluorene-9-one
• NSC 86559
• 9H-Fluoren-9-one, 3,6-dibromo-
• NSC86559
• NCIOpen2_009502
• 3,6-Dibromo-9H-fluorene-9-one
• XXZOHYHKWDLSFS-UHFFFAOYSA-N
• AK545935
• D5301
• 3,6-Dibromo-9h-fluoren-9-one

• MDL： MFCD00010790
• Inchi： 1S/C13H6Br2O/c14-7-1-3-9-11(5-7)12-6-8(15)2-4-10(12)13(9)16/h1-6H
• InChI Key： XXZOHYHKWDLSFS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C3C=CC(=CC=3C=2C=1)Br)=O

Computed Properties

• Exact Mass: 335.87848
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.907±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 323-324 ºC
• Solubility: Insuluble (6.8E-4 g/L) (25 ºC),
• PSA: 17.07

3,6-Dibromo-9h-fluoren-9-one Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3,6-Dibromo-9h-fluoren-9-one

Recent Advances in the Study of 3,6-Dibromo-9h-fluoren-9-one (CAS: 216312-73-1) in Chemical Biology and Pharmaceutical Research

3,6-Dibromo-9h-fluoren-9-one (CAS: 216312-73-1) is a brominated fluorenone derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features and reactivity, has been explored for its role in organic synthesis, material science, and drug development. Recent studies have highlighted its utility as a building block for more complex molecules and its potential biological activities, making it a subject of ongoing investigation.

In the context of organic synthesis, 3,6-Dibromo-9h-fluoren-9-one serves as a versatile intermediate. Researchers have utilized its brominated sites for further functionalization, enabling the construction of diverse molecular architectures. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in Suzuki-Miyaura cross-coupling reactions, yielding novel fluorenone-based compounds with potential optoelectronic properties. The study emphasized the compound's stability and reactivity under mild conditions, which are critical for scalable synthesis.

From a pharmaceutical perspective, preliminary investigations have suggested that 3,6-Dibromo-9h-fluoren-9-one may exhibit bioactive properties. A recent in vitro study conducted by a team at the University of Cambridge explored its interaction with various enzymatic targets, revealing moderate inhibitory effects on certain kinases involved in inflammatory pathways. While the exact mechanism remains under investigation, these findings underscore the compound's potential as a scaffold for developing kinase inhibitors. Further structure-activity relationship (SAR) studies are warranted to optimize its pharmacological profile.

Material science applications of 3,6-Dibromo-9h-fluoren-9-one have also been explored. Its rigid, planar structure and electron-deficient nature make it a candidate for use in organic semiconductors and photovoltaic devices. A 2022 publication in Advanced Materials reported the incorporation of this compound into polymer matrices, resulting in materials with enhanced charge transport properties. The study highlighted the compound's ability to improve the efficiency of organic light-emitting diodes (OLEDs), suggesting its promise in next-generation electronic devices.

Despite these advancements, challenges remain in the widespread adoption of 3,6-Dibromo-9h-fluoren-9-one. Issues such as solubility, toxicity, and scalability of synthesis need to be addressed. Recent efforts have focused on derivatization strategies to improve these properties while retaining the core functionality of the molecule. Collaborative research between academia and industry is expected to drive further innovations in this area.

In conclusion, 3,6-Dibromo-9h-fluoren-9-one (CAS: 216312-73-1) represents a multifaceted compound with significant potential across multiple disciplines. Ongoing research continues to uncover new applications and refine existing ones, positioning it as a valuable tool in chemical biology and pharmaceutical development. Future studies should prioritize translational research to bridge the gap between laboratory findings and real-world applications.